Cas no 2153954-23-3 (3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate
• CAS No: 2153954-23-3
• MF: C₁₂H₁₆F₂O₃S
• MW: 278.315449714661
• CID: 6560791
• PubChem ID: 165757496
• Update Time: 2025-05-21

3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate
• EN300-7257432
• 2153954-23-3
• 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16F2O3S/c1-9-4-6-10(7-5-9)18(15,16)17-8-12(2,3)11(13)14/h4-7,11H,8H2,1-3H3
• InChI Key： AUMZKZBHNSQBCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C(F)F

Computed Properties

• Exact Mass: 278.07882187g/mol
• Monoisotopic Mass: 278.07882187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate (CAS No. 2153954-23-3)

The compound 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate (CAS No. 2153954-23-3) is a specialized sulfonate ester with significant applications in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring both difluoro and dimethyl groups, contributes to its reactivity and stability, making it a valuable building block in modern chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate is its role in fluorinated compounds, which are widely used in medicinal chemistry. Fluorination often enhances the bioavailability and metabolic stability of pharmaceutical agents, aligning with the current trend of developing next-generation therapeutics. The compound’s CAS No. 2153954-23-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in high-value research.

From a synthetic perspective, 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate serves as a versatile alkylating agent. Its sulfonate group facilitates nucleophilic substitution reactions, enabling the introduction of the 3,3-difluoro-2,2-dimethylpropyl moiety into target molecules. This property is particularly useful in the design of small-molecule inhibitors and functional materials, addressing the demand for precision chemistry in both academia and industry.

In addition to its chemical utility, the compound’s stability under various conditions makes it suitable for scale-up processes. Manufacturers and researchers often inquire about its synthesis protocols and handling guidelines, highlighting its practical importance. The integration of sustainable chemistry principles, such as minimizing waste and optimizing yields, further enhances its appeal in green chemistry initiatives.

The 4-methylbenzene-1-sulfonate component of this compound also plays a critical role in its applications. This aromatic sulfonate is known for its electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. Such characteristics are exploited in catalysis and polymer chemistry, where fine-tuning molecular properties is essential. Searches for sulfonate derivatives and fluorinated building blocks often lead to discussions about this compound, underscoring its interdisciplinary significance.

As the scientific community continues to explore novel chemical entities, 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate stands out as a promising candidate for innovative applications. Its combination of fluorine atoms and sterically hindered groups offers unique opportunities for molecular design. Whether in drug development or advanced materials, this compound exemplifies the convergence of structural complexity and functional versatility.

In summary, 3,3-Difluoro-2,2-dimethylpropyl 4-methylbenzene-1-sulfonate (CAS No. 2153954-23-3) is a chemically intriguing and practically valuable compound. Its relevance to cutting-edge research and industrial processes ensures its continued prominence in scientific literature and commercial inquiries. By addressing key trends such as fluorine chemistry and sustainable synthesis, this compound remains at the forefront of chemical innovation.